2-ethyl-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)butanamide

• IUPAC Name: 2-ethyl-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]butanamide
• InChI: InChI=1S/C17H29N3OS/c1-4-14(5-2)17(21)18-12-16(15-6-11-22-13-15)20-9-7-19(3)8-10-20/h6,11,13-14,16H,4-5,7-10,12H2,1-3H3,(H,18,21)
• InChI Key: KNBLBPMPTZUCHD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCC(C1=CSC=C1)N2CCN(CC2)C
• Molecular Formula: C17H29N3OS
• Molecular Weight: 323.5 g/mol

Description

2-ethyl-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)butanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological applications. This compound is commonly referred to as "compound X" in the scientific literature.

Scientific Research Applications

Synthesis and Chemical Properties

This compound belongs to a class of chemicals that have been extensively studied for their potential in creating new pharmaceuticals and materials with unique properties. Research on similar compounds has led to the discovery of new synthetic pathways and the evaluation of their biological activities. For instance, the synthesis of hybrid compounds combining features of known antiepileptic drugs resulted in molecules with a broad spectrum of anticonvulsant activity, demonstrating the potential of such compounds for further drug development (Kamiński et al., 2015).

Anticonvulsant Activity

A study explored the design, synthesis, and anticonvulsant activity of new hybrid compounds derived from specific propanamides and butanamides, revealing that some of these hybrids displayed significant efficacy in preclinical seizure models. These findings underscore the therapeutic potential of meticulously designed chemical compounds in treating epilepsy and related neurological disorders (Kamiński et al., 2015).

Allosteric Enhancer Activity at A1 Adenosine Receptor

Another research area involves the synthesis and biological evaluation of thiophene derivatives as potent allosteric enhancers of the A1 adenosine receptor, highlighting the compound's relevance in modulating receptor activity, which could be crucial for developing new treatments for cardiovascular diseases (Romagnoli et al., 2012).

Antimicrobial and Antifungal Activities

Compounds with a similar chemical framework have been synthesized and evaluated for their antimicrobial and antifungal activities, demonstrating good to moderate effectiveness against various microorganisms. This research area is critical for discovering new antibiotics and antifungal agents in response to rising antimicrobial resistance (Shareef et al., 2016).